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Compound of Interest

Compound Name: BAY-204

Cat. No.: B12411432

Several other compounds and molecules with the "204" identifier were found in the search
results. It is crucial to distinguish these from the requested "BAY-204" to avoid confusion.

o ACP-204: An investigational drug being developed by Acadia Pharmaceuticals for the
treatment of psychosis associated with Alzheimer's disease.[1][2] Clinical trials are underway
to assess its efficacy and safety.[1][2][3] The mechanism of action for ACP-204 is related to
its activity at serotonin receptors.

o ECT204: An experimental T-cell therapy for the treatment of hepatocellular carcinoma
(HCC), the most common type of liver cancer. Developed by Eureka Therapeutics, ECT204
is designed to target a protein called glypican-3 (GPC3), which is present on the surface of
many HCC cells.

e mMiR-204: A naturally occurring microRNA molecule that plays a role in various biological
processes. It is not a drug but a regulator of gene expression. Studies have shown its
involvement in cardiac conditions and eye diseases. For example, miR-204 has been found
to inhibit signaling pathways that lead to cardiac hypertrophy (the enlargement and
thickening of the heart muscle).

Given the lack of specific information for "BAY-204," it is not possible to provide the requested
in-depth guide, including data tables, experimental protocols, and signaling pathway diagrams.
Should "BAY-204" be a different or internal designation for a known compound, more specific
information would be needed to conduct a meaningful search.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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